Cas no 2210136-87-9 (methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate)

• Product Name: methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate
• CAS No: 2210136-87-9
• MF: C₁₈H₁₆N₂O₄S₂
• MW: 388.460641860962
• CID: 5929608
• PubChem ID: 121177932
• Update Time: 2025-10-23

methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate
• F6515-0473
• AKOS032727231
• 2210136-87-9
• methyl 4-[(2-thiophen-3-ylpyridin-3-yl)methylsulfamoyl]benzoate
• methyl 4-(N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)sulfamoyl)benzoate
• methyl 4-({[2-(thiophen-3-yl)pyridin-3-yl]methyl}sulfamoyl)benzoate

• Inchi： 1S/C18H16N2O4S2/c1-24-18(21)13-4-6-16(7-5-13)26(22,23)20-11-14-3-2-9-19-17(14)15-8-10-25-12-15/h2-10,12,20H,11H2,1H3
• InChI Key： VUKORCRYEHMINU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC1=CC=CN=C1C1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 388.05514934g/mol
• Monoisotopic Mass: 388.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Additional information on methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate

Methyl 4-({2-(Thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate: A Comprehensive Overview

Methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate is a complex organic compound with the CAS number 2210136-87-9. This compound belongs to the class of sulfonamides, which are widely studied in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a benzoate ester group attached to a sulfamoyl group, which in turn is connected to a pyridine ring substituted with a thiophene moiety. This unique combination of functional groups makes it a promising candidate for diverse applications.

The synthesis of methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and esterifications. Recent advancements in catalytic methods have enabled the efficient synthesis of such complex molecules, ensuring high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, making it more environmentally friendly and cost-effective.

One of the most intriguing aspects of this compound is its potential in the field of pharmacology. Studies have shown that sulfonamide derivatives often exhibit bioactivity against various enzymes and receptors. For instance, methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate has demonstrated inhibitory effects on certain kinases, which are key targets in cancer therapy. Additionally, its thiophene moiety contributes to its ability to interact with biological systems due to its electron-withdrawing properties and potential for hydrogen bonding.

In the realm of materials science, this compound has shown promise as a precursor for advanced materials. Its rigid structure and functional groups make it suitable for applications in polymer chemistry and nanotechnology. Recent research has focused on incorporating this compound into polymeric matrices to enhance mechanical properties and thermal stability. Furthermore, its ability to form self-assembled monolayers has opened avenues for its use in surface modification and sensor technology.

The environmental impact of methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate is another area of interest. As concerns about sustainability grow, researchers are increasingly focusing on the eco-friendly synthesis and degradation pathways of such compounds. Studies have indicated that under specific conditions, this compound can undergo biodegradation without releasing harmful byproducts, making it a more sustainable option for industrial applications.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and stereochemistry, which are crucial for understanding its properties and behavior in different environments.

In conclusion, methyl 4-({2-(thiophen-3-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is likely to expand further.